Cas no 73680-61-2 (3,3'-[(3,6-dioxocyclohexa-1,4-diene-1,4-diyl)diimino]bis[N,N-diethyl-N-(2-methoxybenzyl)propan-1-aminium] dichloride)

• Product Name: 3,3'-[(3,6-dioxocyclohexa-1,4-diene-1,4-diyl)diimino]bis[N,N-diethyl-N-(2-methoxybenzyl)propan-1-aminium] dichloride
• CAS No: 73680-61-2
• MF: C₃₆H₅₄Cl₂N₄O₄
• MW: 677.744368076324
• CID: 1762085
• PubChem ID: 52118
• Update Time: 2025-04-21

3,3'-[(3,6-dioxocyclohexa-1,4-diene-1,4-diyl)diimino]bis[N,N-diethyl-N-(2-methoxybenzyl)propan-1-aminium] dichloride Chemical and Physical Properties

Names and Identifiers

• 3,3'-[(3,6-dioxocyclohexa-1,4-diene-1,4-diyl)diimino]bis[N,N-diethyl-N-(2-methoxybenzyl)propan-1-aminium] dichloride
• 3-[[4-[3-[diethyl-[(2-methoxyphenyl)methyl]azaniumyl]propylamino]-3,6-dioxocyclohexa-1,4-dien-1-yl]amino]propyl-diethyl-[(2-methoxyphenyl)methyl]azanium,dichloride
• 1,4-Benzoquinone, 2,5-bis(3-diethylaminopropylamino), bis-2-methoxybenzylchloride
• 73680-61-2
• Ammonium, (p-benzoquinon-2,5-ylenebis(iminotrimethylene))bis(diethyl(o-methoxybenzyl)-, dichloride

• Inchi： 1S/C36H52N4O4.2ClH/c1-7-39(8-2,27-29-17-11-13-19-35(29)43-5)23-15-21-37-31-25-34(42)32(26-33(31)41)38-22-16-24-40(9-3,10-4)28-30-18-12-14-20-36(30)44-6;;/h11-14,17-20,25-26H,7-10,15-16,21-24,27-28H2,1-6H3;2*1H
• InChI Key： DSPMSCXNHOOXHU-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O(C)C1C=CC=CC=1C[N+](CC)(CC)CCCNC1=CC(C(=CC1=O)NCCC[N+](CC)(CC)CC1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 676.352
• Monoisotopic Mass: 676.352
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 20
• Complexity: 880
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7A^2